molecular formula C19H23N3O2 B6499451 N'-benzyl-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide CAS No. 954068-71-4

N'-benzyl-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide

Cat. No. B6499451
CAS RN: 954068-71-4
M. Wt: 325.4 g/mol
InChI Key: XVVYYJBSIOTVPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N’-benzyl-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide” is a complex organic compound. It contains a benzyl group (a benzene ring attached to a CH2 group), two dimethylamino groups (nitrogen atoms bonded to two methyl groups), and an ethanediamide group (a two-carbon chain with amide groups at both ends) .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzyl and dimethylamino groups are likely to contribute to the compound’s overall polarity and could potentially participate in various intermolecular interactions .


Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer some potential reactions based on its functional groups. For instance, the amide groups could undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an amine. The benzyl group could potentially undergo electrophilic aromatic substitution .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of polar amide and dimethylamino groups could make the compound soluble in polar solvents. The compound’s melting and boiling points would likely be relatively high due to the potential for intermolecular hydrogen bonding .

Scientific Research Applications

Nonlinear Optical Applications

“N’-benzyl-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide” has been used in the study of second-order nonlinear optical (NLO) effects . These effects are widely utilized for optical signal-processing devices in information-telecommunication systems . Organic NLO materials, such as this compound, can support these devices in next-generation highly-advanced information society, where further improvements in speed of signal-processing, frequency-bandwidth, power consumption, compactness of devices are strongly required .

Crystal Growth and Processing

This compound has been used in the growth and processing of organic NLO crystals . Techniques for growing high-quality, large-size organic NLO single crystals have been improved . For example, large size DAST and BNA single crystals, i.e., exceeding 1000 mm3 volume, have been successfully grown by optimizing the kind of solvents or concentration in the crystal-growing solution .

Photonic Technology

The use of organic NLO crystals, such as “N’-benzyl-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide”, in various fields of photonic technology is being explored . This is an area where inorganic crystals are exclusively used, and the challenges in high-quality crystal growth and precise processing for bulk organic crystals must be addressed .

Free Radical Reactions

This compound has been used in the study of free radical reactions . For example, NBS stands for N-bromosuccinimide. In the initiating step, the NBS loses the N-bromo atom, leaving behind a succinimidyl radical . It is the S· that removes the magenta hydrogen to form succinimide .

Nucleophilic Substitution Reactions

“N’-benzyl-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide” has been used in the study of nucleophilic substitution reactions . For example, 1° benzylic halides typically react via an SN2 pathway, while 2° and 3° benzylic halides typically react via an SN1 pathway, via the resonance stabilized carbocation .

Biomedical and Tissue Engineering Applications

This compound, also known as 2-Benzyl-2-(dimethylamino)-4′-morpholinobutyrophenone (DBMP), can be used as a dopant to dope silicone elastomer for the formation of 3D biocompatible scaffolds . It can also be used in two-photon polymerization for the micro-fabrication of 3D hydrogels for potential biomedical and tissue engineering applications .

properties

IUPAC Name

N'-benzyl-N-[2-[4-(dimethylamino)phenyl]ethyl]oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23N3O2/c1-22(2)17-10-8-15(9-11-17)12-13-20-18(23)19(24)21-14-16-6-4-3-5-7-16/h3-11H,12-14H2,1-2H3,(H,20,23)(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XVVYYJBSIOTVPA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=CC=C(C=C1)CCNC(=O)C(=O)NCC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.